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For Researchers, Scientists, and Drug Development Professionals

Introduction

Silicotungstic acid, also known as tungstosilicic acid, is a heteropoly acid with the chemical
formula Ha[SiW120a40].[1] It is a white to yellowish crystalline solid that is commercially available
in various hydrated forms, Ha[SiW12040]-nH20.[1][2] The number of water molecules (n) can
vary, with freshly prepared samples having n of approximately 29, which can be reduced to 6
upon desiccation.[1] Stable phases with n = 24, 14, 6, and 0 have been identified.[3] This
compound is renowned for its strong Brgnsted acidity, high thermal stability, and unique Keggin
structure, making it a valuable material in catalysis, analytical chemistry, and materials science.
[4][5] Its applications range from being a catalyst in organic synthesis, such as in the
production of acetic acid and ethyl acetate, to its use in fuel cells and as a reagent for detecting
alkaloids.[4][5][6]

Molecular Structure

The defining feature of silicotungstic acid is its adoption of the Keggin structure, which
possesses Td point group symmetry.[1] This structure consists of a central silicate tetrahedron
(SiOa4)*~ encapsulated by twelve tungsten-oxygen octahedra (WOe).[5] The tungsten octahedra
are arranged in four trimetallic groups (Ws0a3), forming a compact, cage-like anionic
framework, [SiW12040]*~.[5]
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Caption: Simplified 2D representation of the Keggin structure of silicotungstic acid.

Physical Properties

Silicotungstic acid typically appears as a white or yellowish crystalline powder.[2][6] It is
hygroscopic and should be stored in a cool, dry, well-ventilated area in tightly sealed
containers.[4][7]
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Property Value Citations

Chemical Formula Ha[SiW12040] [1]

Molar Mass 2878.2 g/mol (anhydrous) [1]

Appearance WTic;e to yellowish crystalline (2106]
soli

53 °C (127 °F; 326 K) for the

Melting Point hydrate; decomposes at higher  [1][8]
temperatures
Density ~4.5 g/lcm?3 [8][9]

Highly soluble in water and
polar organic solvents (e.g.,

Solubility ethanol).[2][10][11] Relatively [10][11]
insoluble in nonpolar organic

solvents.

pH (1% aqueous solution) 1.0-25 [2]

Chemical Properties
Acidity
Silicotungstic acid is a very strong Brgnsted acid.[4][10][11] This high acidity is a result of the

four protons that counteract the charge of the [SiW120a40]*~ anion. This property is central to its
extensive use as an acid catalyst in a wide variety of chemical reactions.[4][5]

Thermal Stability

The compound is known for its high thermal and chemical stability, allowing it to be effective
across a broad range of temperatures and reaction conditions.[4] Thermal analysis has shown
the existence of stable hydrated phases, with the anhydrous form being obtainable by heating.
[3] Hazardous decomposition can occur under fire conditions, releasing tungsten oxide and
silicon oxides.[12]

Redox Activity
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The tungsten atoms in the Keggin anion can be reduced, leading to the formation of
"heteropoly blues."[13] This redox activity is exploited in its electrochemical applications, such
as in fuel cells and for the electrolysis of water to produce hydrogen.[4][13]

Property Description Citations

Acidity Strong Brgnsted acid. [4][5]

Effective catalyst for
) o esterification, alkylation,
Catalytic Activity _ [4][14]
hydrocarbon cracking, and

oxidation reactions.[4][14][15]

Exhibits reversible redox

behavior, making it suitable for
Electrochemical Activity applications in fuel cells, [4][13]

sensors, and as a mediator for

hydrogen production.[4][13]

) ) Strong bases, strong oxidizing
Incompatible Materials [12][16]
agents.

Crystal Structure and Spectroscopy

The crystal structure of silicotungstic acid is highly dependent on its degree of hydration.[3] X-
ray diffraction (XRD) is the primary method for its structural characterization. The hydrated acid
with 24 water molecules (H4SiW12040-24H20) has a body-centered cubic lattice.[17] The
anhydrous form has a structure of much lower symmetry.[3][17]

Spectroscopic Data:

o FTIR Spectroscopy: Fourier-transform infrared spectroscopy confirms the presence of the
Keggin anion in all hydration states.[3] The spectra show characteristic peaks corresponding
to the vibrations of W-O-W and Si-O bonds.[18]

o Raman Spectroscopy: Raman spectroscopy also provides evidence for the Keggin structure.

[3]
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 NMR Spectroscopy: 183W NMR spectroscopy has shown that the Keggin structure is retained
in agueous solutions, even in the presence of various inorganic salts.[19] 2°Si MAS NMR is
consistent with a single silicon site in each of the stable hydrated phases.[3]

Experimental Protocols
Synthesis of Silicotungstic Acid

A common method for the synthesis of silicotungstic acid involves the reaction of an aqueous
solution of sodium silicate with tungsten trioxide, followed by acidification.[1]

Start Materials

Tungsten Trioxide
(NazSi03) (WOs3)

\

1. Combine Na2SiOs and WO3 Hydrochloric Acid
in aqueous solution (HCI)

h

2. Acidify with HCD

:

3. Isolate and Purifa

[SOdium Silicate

N

/

oo )

o )

Silicotungstic Acid
(Ha[SiW120a40])

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.researchgate.net/publication/327223482_State_of_Silicotungstic_Acid_in_Aqueous_Solutions_in_the_Presence_of_Inorganic_Salts_as_Probed_by_NMR_Spectroscopy
https://www.researchgate.net/publication/258361584_Identification_and_Characterisation_of_Stable_Phases_of_Silicotungstic_Acid_H4SiW12O40nH2O
https://en.wikipedia.org/wiki/Silicotungstic_acid
https://www.benchchem.com/product/b3069084?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: General workflow for the synthesis of silicotungstic acid.

Characterization by X-ray Diffraction (XRD)

o Sample Preparation: The silicotungstic acid sample, in powder form, is packed into a sample
holder. For studies on different hydration states, samples are equilibrated under controlled
humidity or heated to specific temperatures prior to analysis.[3]

 Instrumentation: A powder X-ray diffractometer with a Cu Ka radiation source is typically
used.

o Data Collection: The diffraction pattern is recorded over a range of 26 angles.

» Analysis: The resulting diffractogram is analyzed to determine the crystal structure, lattice
parameters, and phase purity.[3] The positions and intensities of the diffraction peaks are
characteristic of the specific crystalline phase.

Evaluation of Catalytic Activity (Example: Esterification)

The catalytic performance of silicotungstic acid can be evaluated using a model reaction such
as the esterification of acetic acid with ethanol to produce ethyl acetate.[14]
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Caption: Experimental workflow for testing the catalytic activity of silicotungstic acid.

Safety and Handling

Silicotungstic acid is a corrosive material that can cause severe skin burns and eye damage.[4]

[16] It is also an irritant to the respiratory system.[12][20]
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o Personal Protective Equipment (PPE): When handling silicotungstic acid, appropriate PPE,
including chemical safety goggles, gloves, and protective clothing, should be worn.[16] A
NIOSH/MSHA-approved respirator should be used if dust formation is likely.[16]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek
medical attention.[12][16]

o Skin Contact: Wash off immediately with soap and plenty of water.[12]

o Ingestion: Do not induce vomiting. Drink plenty of water and seek immediate medical
attention.[16]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[12]

o Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as
strong bases.[4][16] Keep containers tightly closed.[16]

o Disposal: Dispose of in accordance with local, state, and federal regulations. Avoid release
into the environment.[12][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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